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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of cuprite (Cuz0)
as a red pigment in ceramic applications. This document outlines the chemical principles,
guantitative analysis of color, and detailed experimental protocols for the formulation and firing
of cuprite-based glazes.

Introduction

Cuprite, a copper(l) oxide mineral, has been historically prized for its ability to produce a rich
and vibrant range of red hues in ceramic glazes, famously known as "sang-de-boeuf" or
oxblood glazes. The final color is a result of complex chemical reactions that occur during the
firing process and is highly dependent on the glaze composition, firing temperature, and kiln
atmosphere. The red coloration is primarily attributed to the presence of colloidal copper
nanoparticles (Cu®) or crystalline cuprite (Cu20) suspended within the glass matrix of the
glaze.[1][2] Achieving a consistent and desirable red color can be challenging, often requiring
precise control over these variables.

Chemical Principles of Color Development
The chromatic outcome of copper in a glaze is contingent on its oxidation state.

o Oxidized State (Cu?*): In an oxidizing atmosphere, where oxygen is abundant, copper
typically exists in its cupric (Cu?*) state, which imparts a green or blue color to the glaze.[1]
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e Reduced State (Cu* and Cu®): To achieve the desired red color, copper must be in its
reduced cuprous (Cu*) form, as in cuprite (Cuz0), or as metallic copper (Cu®) nanoparticles.
This is traditionally achieved by firing in a reduction atmosphere, where the level of oxygen is
limited, and carbon monoxide is present to act as a reducing agent.[3]

An alternative method to achieve reduction in an electric kiln (which typically has an oxidizing
atmosphere) is to introduce a reducing agent directly into the glaze formulation, such as silicon
carbide (SiC).[4] At high temperatures, the silicon carbide reacts with oxygen within the glaze,
creating a localized reducing environment that facilitates the reduction of copper oxide to its
red-producing forms.

Quantitative Data on Glaze Composition and Color

The resulting color of a copper red glaze can be quantified using the CIE Lab* color space,
where:

e L*represents lightness (O=black, 100=white)

e a* represents the green (-a) to red (+a) axis

e b* represents the blue (-b) to yellow (+b) axis

While specific data correlating varying concentrations of pure cuprite to CIE Lab* values is not
readily available in published literature, studies on copper oxide (CuO) with a reducing agent
(SiC) provide valuable insight into the color effects of reduced copper. The following table
summarizes the effect of increasing the in-glaze reducing agent on the final color of a glaze
containing a fixed amount of copper oxide.

Table 1: Influence of Silicon Carbide (SiC) Content on the CIE Lab* Color Values of a Copper-
Containing Glaze.[5]
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Copper Silicon

Oxide Carbide L* a* b* Vi |
isua
Sample (CuO) (SiC) (Lightnes (Redness (Yellowne o
olor
Content Content s) ) Ss)
(Yowt) (Yowt)
Green-
M1 1.0 0.0 65.2 -15.3 25.8
Yellow
M2 1.0 0.5 58.7 5.2 184 Pale Red
M3 1.0 1.0 52.1 12.8 15.1 Light Red
M4 1.0 1.5 45.9 20.5 10.3 Blood Red
Deep
M5 1.0 2.0 40.3 25.1 8.7
Blood Red

Data adapted from a study on the formation of red copper glaze in an oxidizing atmosphere.
The base glaze composition included frit, feldspar, kaolin, talc, and limestone.[5]

Experimental Protocols
Protocol for Preparation of a Copper Red Glaze

This protocol details the preparation of a copper red glaze using cuprite or copper oxide with a
reducing agent.

Materials:

Base glaze components (e.g., Frit, Feldspar, Kaolin, Silica, Whiting)

Cuprite (Cuz0) or Copper Carbonate (CuCOs)

Tin Oxide (Sn0Oz2) (optional, as an opacifier and color stabilizer)

Silicon Carbide (SiC) (if firing in an oxidizing atmosphere)

Distilled water
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o Deflocculant (e.g., sodium silicate)
e Ceramic bisque tiles for testing

Equipment:

Digital scale (0.01g accuracy)

 Ball mill with ceramic grinding media

e Sieves (e.g., 80-mesh, 100-mesh)

e Mixing containers

e Glaze dipping tongs or a brush for application
e Drying oven

Procedure:

o Glaze Calculation: Calculate the batch recipe for the desired glaze. A starting point for a
cone 9-10 reduction copper red glaze could be:

[¢]

Nepheline Syenite: 45%

o Silica: 25%

o Whiting (Calcium Carbonate): 15%
o Kaolin: 10%

o Feldspar: 5%

o Additives:

o Copper Carbonate: 0.25 - 1.0%

o Tin Oxide: 0.5 - 2.0%
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» Weighing: Accurately weigh all dry ingredients.

» Milling: Place the dry ingredients into a ball mill. Add water to achieve a slurry with a specific
gravity of approximately 1.45. Add a few drops of deflocculant to improve the suspension.
Mill for 2-4 hours to ensure a homogenous mixture and fine particle size.[6]

e Sieving: Pour the milled glaze slurry through an 80-mesh or 100-mesh sieve to remove any
large particles or agglomerates.

» Application: Apply the glaze to bisque-fired ceramic test tiles. Dipping is a common method
for achieving an even coat. The thickness of the application can significantly impact the final
color.

e Drying: Allow the glazed tiles to dry completely. A drying oven at a low temperature (e.g.,
100°C) can be used to expedite this process.[7]

Protocol for Firing a Copper Red Glaze

The firing schedule is critical for the development of the red color. Below are two example firing
schedules: one for a reduction atmosphere and one for an oxidizing atmosphere using an in-
glaze reducing agent.

4.2.1. Reduction Firing Schedule (Cone 9)
This schedule is for a gas-fired kiln where the atmosphere can be controlled.

Table 2: Cone 9 Reduction Firing Schedule
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Rate

Segment
(°Clhour)

Target
Temperatur
e (°C)

Hold Time
(minutes)

Atmospher
e

Notes

1 100

600

Oxidation

Initial heating
to burn off
any organic

matter.

2 150

950

Oxidation

Approaching
the
temperature
for the start of

reduction.

3 100

1280

30

Reduction

Introduce fuel
to create a
reducing
atmosphere
from ~950°C.
Maintain
reduction to
the peak
temperature.
The hold
allows for
glaze

maturation.[8]

Natural

Cooling

800

Neutral/Oxida

tion

The red color
often
develops
during the
cooling

phase.[3]

5 Natural
Cooling

Room

Temperature

Neutral/Oxida

tion

Allow the kiln
to cool slowly

to avoid
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thermal
shock.
4.2.2. Oxidation Firing Schedule with In-Glaze Reductant (Cone 6)
This schedule is for an electric kiln, relying on SiC in the glaze for reduction.
Table 3: Cone 6 Oxidation Firing Schedule
Target .
Hold Time
Segment Rate (°C/hour)  Temperature . Notes
. (minutes)
(°C)
Gentle initial
1 83 121 0 )
heating.
Faster ramp to
2 194 1121 0 near peak
temperature.
Slower ramp to
peak
temperature to
allow for the in-
3 60 1222 15 _
glaze reduction
to occur. The
hold ensures the
glaze matures.[9]
Controlled
4 149 954 0 cooling to reduce
glaze defects.[9]
, Room Slow cooling to
5 Natural Cooling - )
Temperature prevent cracking.
Visualizations
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The following diagrams illustrate the experimental workflows for preparing and firing cuprite-
based ceramic glazes.

Glaze Preparation

Sieve Glaze Slurry }—>‘ Apply to Bisque }—>

-

Weigh Dry Ingredients }—>

Ball Mill with Water }—>

Dry Glazed Ware }—> Ready for Firing

Click to download full resolution via product page

Experimental workflow for the preparation of a cuprite-based ceramic glaze.
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Kiln Firing Process

Heating Ramps

|
for reduction firing

v

Introduce/Maintain
Reduction Atmosphere for oxidation firing

(if applicable)
‘4

Soak at Peak
Temperature

:

Controlled Cooling

Unload Fired Ware

Click to download full resolution via product page

Generalized workflow for the kiln firing of ceramic glazes.

Characterization of Copper Speciation

To fully understand the development of the red color, it is beneficial to determine the oxidation
state of copper in the fired glaze. X-ray Absorption Spectroscopy (XAS), specifically X-ray
Absorption Near-Edge Structure (XANES), is a powerful technique for this purpose. The
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position of the Cu K-edge in a XANES spectrum is indicative of the copper oxidation state. For
instance, the absorption edge for Cu® (metallic copper) is at a lower energy than that of Cu* (as
in Cu20), which is in turn at a lower energy than Cu2*.[10] This analysis can confirm whether
the red color is due to metallic copper nanoparticles or cuprite crystals.

Conclusion

The use of cuprite as a pigment in ceramics offers the potential for a range of beautiful and
historically significant red glazes. Successful and repeatable results depend on a thorough
understanding of the underlying chemistry and precise control over the formulation and firing
processes. The protocols and data presented in these notes provide a foundation for
researchers and ceramicists to explore and optimize the use of cuprite in their work. Further
systematic studies correlating cuprite concentration with quantitative color analysis under
various firing conditions would be a valuable contribution to the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: The Use of Cuprite as
a Pigment in Ceramics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143424#use-of-cuprite-as-a-pigment-in-ceramics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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